Cas no 4732-82-5 (3’-Iodo-L-thyronine)

3’-Iodo-L-thyronine is a synthetic thyroid hormone analog characterized by the presence of an iodine substituent at the 3’ position of the outer aromatic ring. This structural modification influences its binding affinity to thyroid hormone receptors, making it a valuable tool for studying thyroid hormone metabolism and receptor interactions. The compound exhibits high purity and stability, ensuring reliable performance in biochemical and pharmacological research. Its well-defined structure allows for precise investigations into thyroid hormone signaling pathways, receptor selectivity, and metabolic effects. Researchers utilize 3’-Iodo-L-thyronine to explore thyroid-related disorders and develop targeted therapeutic approaches.
3’-Iodo-L-thyronine structure
3’-Iodo-L-thyronine structure
Product Name:3’-Iodo-L-thyronine
CAS No:4732-82-5
MF:C15H14INO4
MW:399.180436611176
MDL:MFCD30343570
CID:330270
PubChem ID:122056
Update Time:2025-11-02

3’-Iodo-L-thyronine Chemical and Physical Properties

Names and Identifiers

    • L-Tyrosine,O-(4-hydroxy-3-iodophenyl)-
    • (2S)-2-amino-3-[4-(4-hydroxy-3-iodophenoxy)phenyl]propanoic acid
    • 3’-Iodo-L-thyronine
    • 3'-monoiodothyronine
    • 3'-T1
    • ALANINE, 3-(P-(4-HYDROXY-3-IODOPHENOXY)PHENYL)-
    • SCHEMBL1170063
    • 3'-iodo-l-thyronine
    • O-(4-hydroxy-3-iodophenyl)-L-tyrosine
    • 3'-monoiodo-L-thyronine
    • Q4634033
    • DTXSID40197105
    • 3'-Iodothyronine
    • 4732-82-5
    • 2-amino-3-[4-(4-Hydroxyphenoxy)phenyl]propanoate
    • C15H14INO4
    • UNII-NM2RL113ZR
    • (S)-2-amino-3-(4-(4-hydroxy-3-iodophenoxy)phenyl)propanoic acid
    • NM2RL113ZR
    • L-Tyrosine, O-(4-hydroxy-3-iodophenyl)-
    • MDL: MFCD30343570
    • Inchi: 1S/C15H14INO4/c16-12-8-11(5-6-14(12)18)21-10-3-1-9(2-4-10)7-13(17)15(19)20/h1-6,8,13,18H,7,17H2,(H,19,20)/t13-/m0/s1
    • InChI Key: RUIUIJSMLKJUDC-ZDUSSCGKSA-N
    • SMILES: IC1=C(C=CC(=C1)OC1C=CC(=CC=1)C[C@@H](C(=O)O)N)O

Computed Properties

  • Exact Mass: 398.99632
  • Monoisotopic Mass: 398.99676g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 92.8Ų

Experimental Properties

  • PSA: 92.78

3’-Iodo-L-thyronine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
I721505-10mg
3’-Iodo-L-thyronine
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$ 234.00 2023-09-07
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$ 1774.00 2023-09-07
eNovation Chemicals LLC
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4732-82-5 95%
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A2B Chem LLC
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$331.00 2023-12-30
A2B Chem LLC
AG34959-100mg
3'-monoiodothyronine
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100mg
$1717.00 2023-12-30
eNovation Chemicals LLC
Y1133138-1g
(S)-2-amino-3-(4-(4-hydroxy-3-iodophenoxy)phenyl)propanoic acid
4732-82-5 95%
1g
$1200 2025-02-18
eNovation Chemicals LLC
Y1133138-1g
(S)-2-amino-3-(4-(4-hydroxy-3-iodophenoxy)phenyl)propanoic acid
4732-82-5 95%
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$1200 2025-02-21

3’-Iodo-L-thyronine Related Literature

Additional information on 3’-Iodo-L-thyronine

3’-Iodo-L-thyronine (CAS No. 4732-82-5): A Comprehensive Guide to Its Properties and Applications

3’-Iodo-L-thyronine (CAS No. 4732-82-5) is a specialized iodinated thyronine derivative that has garnered significant attention in biochemical and pharmaceutical research. This compound, structurally related to thyroid hormones, plays a crucial role in metabolic studies and therapeutic development. With the increasing interest in thyroid hormone analogs and their applications, understanding the properties and potential uses of 3’-Iodo-L-thyronine is essential for researchers and industry professionals.

The molecular structure of 3’-Iodo-L-thyronine features an iodine atom at the 3’ position of the outer aromatic ring, which influences its biological activity. This modification enhances its binding affinity to thyroid hormone receptors, making it a valuable tool for studying hormone-receptor interactions. Recent studies have explored its potential in modulating metabolic pathways, particularly in conditions like obesity and diabetes, which are among the most searched health topics today.

In the pharmaceutical industry, 3’-Iodo-L-thyronine is investigated for its role in developing novel thyroid hormone-based therapies. Researchers are particularly interested in its ability to mimic or antagonize the effects of endogenous thyroid hormones, offering potential treatments for metabolic disorders. The compound’s unique properties also make it a candidate for drug discovery programs targeting endocrine diseases.

From a synthetic chemistry perspective, the preparation of 3’-Iodo-L-thyronine involves precise iodination of L-thyronine, ensuring high purity and yield. Advanced techniques like HPLC and NMR are employed to characterize the compound, addressing the growing demand for high-quality biochemical reagents in research. This aligns with the increasing focus on precision medicine and personalized therapies, topics frequently searched in academic and medical communities.

The market for thyroid hormone analogs like 3’-Iodo-L-thyronine is expanding, driven by the rising prevalence of thyroid disorders and metabolic diseases. Industry reports highlight a growing demand for research-grade compounds in both academic and commercial sectors. Additionally, the compound’s potential applications in nutraceuticals and functional foods are being explored, catering to the wellness trends dominating consumer searches.

Safety and handling of 3’-Iodo-L-thyronine are critical considerations in laboratory settings. While it is not classified as a hazardous material, proper storage and handling protocols are recommended to maintain its stability. Researchers often search for best practices in chemical storage, reflecting the broader interest in laboratory safety and compliance.

In summary, 3’-Iodo-L-thyronine (CAS No. 4732-82-5) is a versatile compound with significant implications in biochemistry, pharmaceuticals, and metabolic research. Its unique structural features and biological activity make it a subject of ongoing investigation, particularly in the context of thyroid hormone signaling and metabolic regulation. As research continues to uncover its potential, this compound is poised to play a pivotal role in advancing scientific and medical knowledge.

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